molecular formula C6H12ClN5 B2362562 3-(1H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride CAS No. 91419-61-3

3-(1H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride

Cat. No.: B2362562
CAS No.: 91419-61-3
M. Wt: 189.65
InChI Key: KSOUXMGCAWTMTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(1H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride” is a chemical compound with the IUPAC name 3-((1H-tetrazol-5-yl)methyl)piperidine hydrochloride . It has a molecular weight of 203.67 . The compound is typically stored at room temperature and is available in powder form .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H13N5.ClH/c1-2-6(5-8-3-1)4-7-9-11-12-10-7;/h6,8H,1-5H2,(H,9,10,11,12);1H . This code provides a standard way to encode the compound’s molecular structure and formula.

Scientific Research Applications

Antimicrobial Activity

  • A study by Elavarasan et al. (2014) synthesized novel heterocyclic compounds containing tetrazoles and piperidine nuclei. These compounds, which are related to 3-(1H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride, showed promising antimicrobial activity, suggesting potential use in developing new antimicrobial agents (Elavarasan, Bhakiaraj, & Gopalakrishnan, 2014).

Synthesis and Structural Analysis

  • Research by Kitaeva et al. (1984) involved the alkylation of 1H-5-R-tetrazoles with compounds including piperidine derivatives. The study provides insights into the synthesis pathways and structural variations of tetrazole-piperidine compounds (Kitaeva, Ishmetova, Latosh, & Voronina, 1984).

Biological Activity and Crystal Structure

  • A 2015 study by Li et al. synthesized a compound related to this compound and analyzed its crystal structure and biological activity. The study contributes to understanding the structural and functional properties of such compounds (Li et al., 2015).

Novel Bioactive Heterocycle Synthesis

  • Thimmegowda et al. (2009) synthesized a novel bioactive heterocycle involving a piperidine derivative. This research could have implications for the synthesis and application of similar compounds like this compound in medicinal chemistry (Thimmegowda et al., 2009).

Molecular Interaction Studies

  • Research by Shim et al. (2002) studied the molecular interactions of a compound containing a piperidine moiety with cannabinoid receptors. This kind of research provides a deeper understanding of how piperidine derivatives, such as this compound, interact at the molecular level (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

Properties

IUPAC Name

3-(2H-tetrazol-5-yl)piperidine;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H11N5.ClH/c1-2-5(4-7-3-1)6-8-10-11-9-6;/h5,7H,1-4H2,(H,8,9,10,11);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSOUXMGCAWTMTN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CNC1)C2=NNN=N2.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12ClN5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.65 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.